Cas no 1804779-40-5 (4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804779-40-5
• MF: C₈H₈F₃IN₂O₂
• MW: 348.061004638672
• CID: 4836749
• Update Time: 2025-05-22

4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H8F3IN2O2/c9-8(10,11)16-6-1-4(2-13)5(3-15)7(12)14-6/h1,15H,2-3,13H2
• InChI Key： DFZUCQZXPMPUGU-UHFFFAOYSA-N
• SMILES： IC1C(CO)=C(C=C(N=1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 1
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol

4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

The compound with CAS No. 1804779-40-5, known as 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include an aminomethyl group, an iodo substituent, and a trifluoromethoxy group, all attached to a pyridine ring. These functional groups endow the molecule with distinctive chemical and biological properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the aminomethyl group and the trifluoromethoxy group contributes to its ability to interact with biological targets, such as enzymes and receptors, in a highly specific manner. For instance, researchers have explored its role as a potential inhibitor of certain kinases, which are critical in cellular signaling pathways. The iodine atom in the molecule also plays a significant role in modulating its pharmacokinetic properties, such as absorption and metabolism, which are crucial for drug design.

In addition to its pharmacological applications, this compound has shown promise in the realm of materials science. Its structural complexity and functional diversity make it an ideal candidate for use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The trifluoromethoxy group, in particular, is known for its electron-withdrawing properties, which can enhance the stability and reactivity of these materials under various conditions.

The synthesis of 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of the trifluoromethoxy group via nucleophilic aromatic substitution and the subsequent installation of the aminomethyl group through reductive amination. The presence of iodine in the molecule necessitates careful handling during synthesis to avoid unwanted side reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its methanol derivative has shown selective cytotoxicity against certain cancer cell lines, indicating its potential role in anticancer therapy. These findings underscore the importance of further research into this compound's mechanistic insights and translational applications.

In conclusion, 4-(Aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-3-methanol is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it a valuable tool for advancing both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific innovation.